Cas no 1804201-03-3 (4-(Bromomethyl)-2-(3-oxopropyl)mandelic acid)

• Product Name: 4-(Bromomethyl)-2-(3-oxopropyl)mandelic acid
• CAS No: 1804201-03-3
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4796934
• Update Time: 2025-07-19

4-(Bromomethyl)-2-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(3-oxopropyl)mandelic acid

• Inchi： 1S/C12H13BrO4/c13-7-8-3-4-10(11(15)12(16)17)9(6-8)2-1-5-14/h3-6,11,15H,1-2,7H2,(H,16,17)
• InChI Key： UIGZWGBXDYOQSA-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(C(=O)O)O)=C(C=1)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 269
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6

Additional information on 4-(Bromomethyl)-2-(3-oxopropyl)mandelic acid

Introduction to 4-(Bromomethyl)-2-(3-oxopropyl)mandelic Acid (CAS No. 1804201-03-3) and Its Emerging Applications in Chemical Biology

4-(Bromomethyl)-2-(3-oxopropyl)mandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804201-03-3, is a versatile organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group and an α-keto acid moiety, presents a rich scaffold for the development of novel bioactive molecules. Its molecular structure not only facilitates diverse chemical modifications but also opens up promising avenues for exploring its potential applications in drug discovery and therapeutic interventions.

The bromomethyl group (—CH₂Br) attached to the benzene ring in 4-(Bromomethyl)-2-(3-oxopropyl)mandelic acid serves as a highly reactive handle for further functionalization. This reactivity allows for the facile introduction of various substituents, making it an invaluable building block in synthetic organic chemistry. In particular, the α-keto acid part (—CO—CH₂—COOH) can participate in condensation reactions, such as Michael additions or aldol condensations, enabling the construction of more complex molecular architectures. These features make this compound particularly useful in the synthesis of peptidomimetics, inhibitors, and other pharmacophores.

In recent years, there has been a surge in research focused on developing small-molecule modulators that can interact with biological targets with high specificity and efficacy. 4-(Bromomethyl)-2-(3-oxopropyl)mandelic acid has emerged as a key intermediate in the synthesis of such modulators. For instance, its structural motif has been leveraged to design compounds that target enzyme active sites or bind to specific protein receptors. The ability to modify both the aromatic ring and the side chain provides researchers with ample opportunities to fine-tune physicochemical properties such as solubility, metabolic stability, and target affinity.

One of the most compelling aspects of 4-(Bromomethyl)-2-(3-oxopropyl)mandelic acid is its potential in medicinal chemistry. Researchers have utilized this compound to develop inhibitors of various therapeutic relevance. For example, derivatives derived from this scaffold have shown promise in inhibiting key enzymes involved in metabolic pathways associated with diseases such as diabetes and hyperlipidemia. The α-keto acid moiety is particularly valuable for designing molecules that can mimic natural substrates or transition states, thereby enhancing binding interactions with biological targets.

The utility of 4-(Bromomethyl)-2-(3-oxopropyl)mandelic acid extends beyond drug discovery into the realm of material science and biotechnology. Its ability to undergo cross-coupling reactions makes it a valuable precursor for synthesizing polymers and functional materials with tailored properties. Additionally, its incorporation into biomaterials has shown potential in developing novel drug delivery systems, where precise control over molecular architecture is crucial for optimizing therapeutic outcomes.

Recent advancements in computational chemistry have further enhanced the utility of 4-(Bromomethyl)-2-(3-oxopropyl)mandelic acid. High-throughput virtual screening (HTVS) combined with machine learning algorithms has enabled researchers to rapidly identify promising derivatives based on structural features predicted to interact favorably with biological targets. This approach has significantly accelerated the drug discovery process, allowing for more efficient exploration of chemical space.

The synthesis of 4-(Bromomethyl)-2-(3-oxopropyl)mandelic acid itself is another area of active interest. Modern synthetic methodologies have been developed to improve yield and purity while minimizing side reactions. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing the desired molecular framework efficiently. These advances not only make the compound more accessible but also pave the way for larger-scale applications in industrial settings.

The safety profile of 4-(Bromomethyl)-2-(3-oxopropyl)mandelic acid is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Its reactivity necessitates careful storage conditions and appropriate personal protective equipment (PPE). As research continues to expand its applications, ongoing studies are focused on optimizing synthetic routes to enhance safety while maintaining high chemical yields.

In conclusion,4-(Bromomethyl)-2-(3-oxopropyl)mandelic acid (CAS No. 1804201-03-3) represents a multifaceted compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for synthetic chemists and medicinal chemists alike. As our understanding of biological systems evolves and new synthetic methodologies emerge,4-(Bromomethyl)-2-(3-oxopropyl)mandelic acid will undoubtedly continue to play a pivotal role in shaping the future of drug discovery and therapeutic development.